(-)-Alismoxide

• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: (1R,3aS,4S,8aR)-1,4-dimethyl-7-propan-2-yl-2,3,3a,5,6,8a-hexahydroazulene-1,4-diol
• InChI: InChI=1S/C15H26O2/c1-10(2)11-5-7-14(3,16)12-6-8-15(4,17)13(12)9-11/h9-10,12-13,16-17H,5-8H2,1-4H3/t12-,13+,14-,15+/m0/s1
• InChI Key: IWQURBSTAIRNAE-LJISPDSOSA-N
• Isomeric SMILES: CC(C)C1=C[C@@H]2[C@H](CC[C@@]2(C)O)[C@@](CC1)(C)O
• Canonical SMILES: CC(C)C1=CC2C(CCC2(C)O)C(CC1)(C)O
• synonyms: guaianediol

Description

(-)-alismoxide is a sesquiterpenoid. It has a role as a metabolite.

Scientific Research Applications

Synthesis and Stereochemistry

• The first total syntheses of (+)-alismoxide and its epimer were achieved, revealing insights into the stereochemistry of these compounds. This work has established the absolute stereochemistry of (+)-alismoxide, providing a foundation for further research in the field (Blay et al., 2006).

Chemical Composition Analysis

• A study focused on determining the contents of various compounds, including (-)-Alismoxide, in Alismatis Rhizoma, a traditional Chinese medicinal herb. This quantitative analysis contributes to quality control and understanding of the chemical composition of this herb (Tai et al., 2019).

Antibacterial Properties

• Research identified (-)-Alismoxide among other compounds isolated from Alisma orientale. The study particularly highlighted the antibacterial effects of these compounds, suggesting their potential use in developing new antibacterial agents (Jin et al., 2012).

Immunological Research

• A study investigated the immunosuppressive function of compounds extracted from Alisma orientalis, including (-)-Alismoxide. This research contributes to the understanding of potential immunosuppressive drugs derived from natural sources (Zhang et al., 2009).

Lipase Inhibition and Obesity Research

• Research on compounds isolated from the rhizomes of Alisma orientalis, including (-)-Alismoxide, demonstrated their potential in inhibiting pancreatic lipase. This suggests a possible application in treating obesity (Cang et al., 2017).

Metabolite Analysis in Medical Research

• A study identified (-)-Alismoxide as one of the active compounds in Alisma orientalis extract, which is used for inhibiting urinary oxalate calcium calculi formation. This research highlights the importance of metabolite identification in understanding the therapeutic effects of herbal extracts (Ji-zhou, 2005).

Anticancer Potential

• Research evaluating marine-derived compounds for anticancer activities identified (-)-Alismoxide as a potential candidate. This study contributes to the search for new anticancer drugs from natural sources (Ellithey & Ahmed, 2018).

Anti-Asthmatic Effects

• An investigation into the anti-asthmatic effects of Alisma herb extract, which includes (-)-Alismoxide, provided insights into the potential therapeutic uses of this compound in treating respiratory diseases (Shin et al., 2014).